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Compound of Interest

Compound Name: Magnesium acrylate

Cat. No.: B1198104 Get Quote

Technical Brief: Magnesium Acrylate Monomer
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the molecular weight and chemical

properties of magnesium acrylate monomer.

Core Data
Magnesium acrylate is an organometallic compound formed from a central magnesium ion

coordinated by two acrylate anions.[1] It is often used as a cross-linking agent in the production

of polymers and can improve the mechanical properties and water resistance of materials.[2]

Quantitative Data Summary
The fundamental properties of magnesium acrylate monomer are summarized below.
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Property Value Source

Molecular Formula C₆H₆MgO₄ [1][3][4][5]

Molecular Weight 166.41 g/mol [1][2][3][4]

Alternate Names
Acrylic acid magnesium salt,

Magnesium diacrylate
[4][6]

CAS Number 5698-98-6 [3][4][5]

Appearance
White to off-white powder or

crystalline solid
[5][7]

Logical Relationship Diagram
The following diagram illustrates the chemical composition of magnesium acrylate from its

constituent ions.
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Diagram of Magnesium Acrylate's ionic composition.

Methodologies and Protocols
The determination of a compound's molecular weight is a standard calculation based on its

chemical formula and the atomic weights of its constituent atoms.
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Calculation Protocol:

Determine the Chemical Formula: The chemical formula for magnesium acrylate is

established as C₆H₆MgO₄.[3][4][5] This indicates the presence of 6 Carbon atoms, 6

Hydrogen atoms, 1 Magnesium atom, and 4 Oxygen atoms.

Obtain Standard Atomic Weights: The atomic weights from the periodic table are used:

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u

Magnesium (Mg): ~24.305 u

Oxygen (O): ~15.999 u

Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of

all atoms in the molecule:

MW = (6 * 12.011) + (6 * 1.008) + (1 * 24.305) + (4 * 15.999)

MW = 72.066 + 6.048 + 24.305 + 63.996

MW ≈ 166.415 g/mol

Note: Signaling pathways are biological processes and are not applicable to the chemical

properties of a simple monomer like magnesium acrylate. The provided diagram illustrates the

logical composition of the molecule rather than a biological pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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